Cas no 39978-46-6 (ethyl 2-aminohexanoate)

• Product Name: ethyl 2-aminohexanoate
• CAS No: 39978-46-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD02662956
• CID: 2667455
• PubChem ID: 533902
• Update Time: 2025-06-10

ethyl 2-aminohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-aminohexanoate
• NOLURLQNLRYBJS-UHFFFAOYSA-N
• Ethyl2-aminohexanoate
• SCHEMBL6589774
• AKOS024318842
• 39978-46-6
• DL-Norleucine, ethyl ester
• EN300-865904
• Ethyl 2-aminohexanoate #
• AKOS000803807
• dl-norleucine ethyl ester

• MDL： MFCD02662956
• Inchi： 1S/C8H17NO2/c1-3-5-6-7(9)8(10)11-4-2/h7H,3-6,9H2,1-2H3
• InChI Key： NOLURLQNLRYBJS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCCC)N)=O

Computed Properties

• Exact Mass: 159.125928785Da
• Monoisotopic Mass: 159.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-aminohexanoate

Ethyl 2-aminohexanoate (CAS No. 39978-46-6): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-aminohexanoate, with the chemical identifier CAS No. 39978-46-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative of hexanoic acid and ethanol presents a unique structural framework that has garnered attention for its potential applications in drug synthesis, material science, and biochemical studies. The compound's molecular structure, characterized by an amino group at the second carbon and an ethyl ester moiety, makes it a versatile intermediate in various synthetic pathways.

The synthesis of ethyl 2-aminohexanoate typically involves the reaction between hexanoyl chloride and ethanol in the presence of a base catalyst, followed by hydrolysis to introduce the amino group. This method ensures high yield and purity, making it suitable for industrial-scale production. The compound's solubility in common organic solvents like ethanol, methanol, and dichloromethane further enhances its utility in laboratory settings.

In recent years, ethyl 2-aminohexanoate has been explored for its role in the development of novel pharmaceuticals. Its structural motif is reminiscent of amino acid derivatives, which are known for their biological activity. Researchers have been particularly interested in its potential as a precursor for peptide mimetics and enzyme inhibitors. The presence of both an amino group and an ester functionality allows for further derivatization, enabling the creation of complex molecules with tailored properties.

One of the most exciting applications of ethyl 2-aminohexanoate is in the field of drug discovery. Studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammatory diseases. For instance, modifications to the side chain can enhance binding affinity to target proteins, potentially leading to more effective therapeutic agents. The versatility of ethyl 2-aminohexanoate as a building block has also been leveraged in the design of small-molecule drugs targeting bacterial infections.

Furthermore, ethyl 2-aminohexanoate has found utility in material science applications. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These complexes have been investigated for their catalytic properties and potential use in industrial processes. Additionally, the compound's film-forming capabilities have led to its incorporation into polymer formulations, where it serves as a cross-linking agent to improve material durability.

The biochemical significance of ethyl 2-aminohexanoate extends to its role as a precursor for neurotransmitter analogs. Researchers are exploring its potential use in developing treatments for neurological disorders by designing molecules that mimic or interact with neurotransmitter pathways. The compound's structural similarity to certain natural products also makes it a candidate for biosynthetic studies, where it can be used to probe enzymatic mechanisms and metabolic pathways.

In conclusion, ethyl 2-aminohexanoate (CAS No. 39978-46-6) is a multifaceted compound with broad applications across chemical research and industry. Its unique structural features have positioned it as a key intermediate in pharmaceutical development, material science, and biochemical investigations. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, contributing to advancements in multiple scientific disciplines.